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Compound of Interest

Compound Name: 4-Dimethylaminotolan

Cat. No.: B15285235

Initial Search and Findings

Extensive research conducted to gather information on the application of 4-
Dimethylaminotolan in high-resolution microscopy has yielded limited specific results. The
search for detailed protocols, quantitative data, and established applications for this particular
compound in advanced microscopy techniques did not provide sufficient information to
generate comprehensive application notes as requested.

The scientific literature and available databases do not currently contain significant research
outlining the use of 4-Dimethylaminotolan as a fluorescent probe for high-resolution imaging.
It is possible that the compound name may be inaccurate or that its use in this field is not yet
widely documented.

However, the search did reveal information on a similarly named and structurally related
compound, 4-dimethylaminochalcone (DMAC), which has been investigated as a fluorescent
probe for cellular imaging. While this is not the compound specified in the topic, we are
presenting the available information on DMAC as a potential point of reference.

Alternative Compound: 4-Dimethylaminochalcone
(DMAC)
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4-dimethylaminochalcone (DMAC) is a fluorescent probe that has been used to study cellular
organelles.[1][2] Its fluorescence properties are sensitive to the local environment, which can
be exploited to investigate structural differences within cells.[2]

General Application: Cellular Imaging

DMAC has been used to stain living HelLa cells, allowing for the visualization and analysis of
various cellular components.[2] Quantum-chemical calculations have been performed to
understand the ground and excited states of DMAC, which helps in interpreting its fluorescent
behavior within biological systems.[1] These calculations show that the dipole moment of
DMAC changes significantly upon photoexcitation, which is a key characteristic for
environment-sensitive probes.[1]

Note to the User:

The following sections on data presentation, experimental protocols, and visualizations cannot
be completed for 4-Dimethylaminotolan due to the lack of available data. Should you have a
different compound name or additional information, please provide it, and we will be happy to
assist further.

Data Presentation

Due to the absence of quantitative data for 4-Dimethylaminotolan in high-resolution
microscopy applications, a comparative data table cannot be generated at this time.

Experimental Protocols

Detailed experimental protocols for the use of 4-Dimethylaminotolan in high-resolution
microscopy could not be compiled as no specific procedures have been published in the
reviewed literature. For general guidance on fluorescence microscopy protocols, one might
refer to established methods for similar fluorescent probes, which typically involve steps such
as sample preparation, staining, and imaging.[3]

Visualizations

As no specific signaling pathways or experimental workflows involving 4-Dimethylaminotolan
have been described, the creation of Graphviz diagrams as requested is not feasible.
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We recommend verifying the name of the compound of interest. If "4-Dimethylaminotolan” is
indeed the correct name, its application in high-resolution microscopy appears to be a novel
area of research with no established protocols or published data to date.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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